3-(4-bromophenyl)-6-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-(4-bromophenyl)-6-[(4-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C17H11BrClN5O/c18-12-3-7-14(8-4-12)24-16-15(21-22-24)17(25)23(10-20-16)9-11-1-5-13(19)6-2-11/h1-8,10H,9H2
• InChI Key: JYXFZFGGDIKNJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Br)Cl
• Molecular Formula: C17H11BrClN5O
• Molecular Weight: 416.7 g/mol

Description

3-(4-bromophenyl)-6-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C17H11BrClN5O and its molecular weight is 416.66. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Compounds similar to 3-(4-bromophenyl)-6-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one have been synthesized and evaluated for their antimicrobial activity. For instance, a study reported the synthesis of 5-chloro-8-bromo-3-aryl-1,2,4-triazolo[4,3-c]pyrimidines, which demonstrated variable and modest activities against bacterial and fungal strains. Some of these compounds showed promising antimicrobial activity against all tested microbial strains (Kumara, Mohana, & Mallesha, 2013).

Antiasthma Potential

• Triazolopyrimidines, chemically related to the compound , have been studied for their potential as antiasthma agents. A study showed that certain 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines were active as mediator release inhibitors, suggesting a potential application in treating asthma (Medwid et al., 1990).

Supramolecular Chemistry

• Research has explored the use of pyrimidine derivatives in supramolecular chemistry. A study involving 2-(2-methylphenyl)-2H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione 3-oxide, a compound structurally similar to 3-(4-bromophenyl)-6-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one, showed its potential as a ligand for co-crystallization in supramolecular assemblies (Fonari et al., 2004).

Potential in Synthesizing Other Compounds

• The presence of halogen functionalities in triazolopyrimidines makes them useful as synthetic intermediates for diversification. A study demonstrated the synthesis of 8-bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines, highlighting their utility in further chemical modifications and syntheses (Tang, Wang, Li, & Wang, 2014).